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Compound of Interest

Methyl 5-nitrothiophene-2-
Compound Name:
carboxylate

Cat. No.: B1293554

An In-depth Technical Guide to Methyl 5-
nitrothiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5-nitrothiophene-2-
carboxylate, a key intermediate in the pharmaceutical and agrochemical industries. The
document details its chemical properties, synthesis protocols, and known biological activities,
presenting data in a structured format for ease of reference and comparison.

Core Compound Data

Methyl 5-nitrothiophene-2-carboxylate is a functionalized thiophene derivative valued for its
versatility as a building block in organic synthesis.[1] Its chemical structure allows for various
modifications, making it an essential component in the development of a wide range of
bioactive molecules.[1][2]
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Property Value Reference

Methyl 5-nitrothiophene-2-

Chemical Name carboxylate [3][4]
CAS Number 5832-01-9 [3]
Molecular Formula CsHsNO4S [31[4]
Molecular Weight 187.17 g/mol [3114]
Purity Typically =97% [1]
Appearance Varies (often crystalline solid)

Room temperature, sealed in
Storage [3]
dry, dark place

Experimental Protocols

The synthesis of Methyl 5-nitrothiophene-2-carboxylate and related nitrothiophene
derivatives can be achieved through various methods. A common approach involves the
nitration of a thiophene precursor.

Synthesis of 2-Nitrothiophene (A General Precursor)

A foundational method for introducing a nitro group to the thiophene ring is detailed below. This
procedure can be adapted for substrates with different functional groups.

Materials:

Thiophene

Acetic anhydride

Fuming nitric acid (sp. gr. 1.51)

Glacial acetic acid

Ice-salt bath
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Ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

A solution of thiophene in acetic anhydride is prepared.[5]

A separate solution of fuming nitric acid in glacial acetic acid is prepared, ensuring the nitric
acid is added gradually to the acetic acid with cooling.[5]

The nitric acid solution is placed in a three-necked flask equipped with a stirrer, thermometer,
and separatory funnel, and cooled to 10°C.[5]

The thiophene solution is added dropwise to the stirred nitric acid solution, maintaining the
temperature at or below room temperature using a cold water bath.[5]

After the addition is complete, the reaction mixture is stirred for a period to ensure
completion.

The reaction is quenched by pouring the mixture into ice water.[6]

The agueous mixture is extracted with ether.[6]

The combined ether extracts are washed sequentially with saturated sodium bicarbonate
solution and brine.[6]

The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated
under reduced pressure to yield the crude nitrothiophene product.[6]

The crude product can be purified by column chromatography or steam distillation.[5][6]

Synthesis Workflow Diagram
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The following diagram illustrates a generalized workflow for the synthesis and purification of a
nitrothiophene derivative.
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Generalized synthesis and purification workflow.

Biological Activity and Applications

Thiophene derivatives, including nitro-substituted compounds, are known for a wide range of
biological activities. The nitro group, in particular, is a key pharmacophore that can confer

antimicrobial properties.[7]
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Biological Activity Description References

Nitro compounds can be
reduced within microbial cells
to produce toxic intermediates
like nitroso and superoxide
species. These reactive

) ) species can covalently bind to

Antibacterial _ [71[8]

DNA, leading to cellular
damage and death.
Thiophene-2-carboxamide
derivatives have shown activity
against both Gram-positive

and Gram-negative bacteria.

Methyl 5-nitrothiophene-2-
. carboxylate serves as an
Anti-inflammatory _ o _ [1]
intermediate in the synthesis of

anti-inflammatory agents.[1]

5-phenyl-furan-2-carboxylic

acids, which share structural

similarities, have been

investigated as

antimycobacterial agents that
Antitubercular ) o ] [7119]

interfere with iron homeostasis.

[9] Nitro-containing

compounds are also studied

for their potential against

Mycobacterium tuberculosis.[7]

This class of compounds is
) used in the development of
Antifungal _ _ (2]
molecules with antifungal

properties.[2]

Proposed Mechanism of Action for Nitro Compounds
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The antimicrobial activity of many nitro-containing compounds is predicated on their reduction
within the target cell to generate cytotoxic agents.

Microbial Cell

Nitro Compound | Reduction »| Cellular Reductases Reactlvg Nltrosoh& DNA Damage Cell Death
(R-NO2) Superoxide Species

Click to download full resolution via product page

Generalized mechanism of antimicrobial action for nitro compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293554#molecular-weight-and-formula-of-methyl-5-
nitrothiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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